BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety, handling, and storage of Thiazole-5-
carboxyaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thiazole-5-carboxyaldehyde

Cat. No.: B092649

An In-depth Technical Guide to Thiazole-5-carboxyaldehyde: Safety, Handling, and Storage

Introduction

Thiazole-5-carboxyaldehyde (CAS No. 1003-32-3) is a heterocyclic aldehyde featuring a
thiazole ring substituted with a carboxaldehyde group at the 5-position.[1] This structure
imparts specific reactivity, making it a valuable and versatile building block in organic synthesis.
[1][2] It is frequently utilized as an intermediate in the pharmaceutical industry for creating
complex heterocyclic compounds and for the synthesis of active pharmaceutical ingredients
(APIs).[1][2] Its applications also extend to the development of agrochemicals, specialty
materials, dyes, and pigments.[1][2] Given its reactivity and use in sensitive applications, a
thorough understanding of its safety, handling, and storage is critical for researchers, scientists,
and drug development professionals.

Chemical and Physical Properties

Thiazole-5-carboxyaldehyde is typically a light yellow to yellow liquid or a solid (powder to
lump), which is soluble in alcohol and ether but only moderately soluble in water.[2][3][4] A
summary of its key physical and chemical properties is presented below.
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Property Value Reference
CAS Number 1003-32-3 [2][5]
Molecular Formula CaH3NOS [11[2][5]
Molecular Weight 113.14 g/mol [11[2][5]

Light yellow to yellow liquid;

Appearance solid powder to lump SRR
Melting Point 229 °C (decomposes) 3171
Boiling Point 92-94 °C at 16 mmHg (21 hPa)  [3][7]
Density 1.304 g/mL at 25 °C [8]
Flash Point 88.3 °C to 98 °C (closed cup) [1][7]

Refractive Index

n20/D 1.5874

Purity

=2 95-97%

[2]

Safety and Hazard Information

Thiazole-5-carboxyaldehyde is classified as a hazardous substance. It is harmful if

swallowed, causes serious eye irritation, and may cause an allergic skin reaction.[5] The

chemical, physical, and toxicological properties have not been thoroughly investigated,

warranting cautious handling.[5]

SHS H | Classificati

Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) o H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation
) o H317: May cause an allergic
Skin Sensitization Category 1

skin reaction

Source:[5][9]
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Label Elements

e Pictogram: GHSO07 (Exclamation Mark)[5]

 Signal Word: Warning[5][9]

e Hazard Statements: H302, H317, H319[5][9]

e Precautionary Statements: P280, P305 + P351 + P338[5][9]

Handling and Personal Protective Equipment (PPE)

Proper handling procedures are essential to minimize risk and exposure.

Engineering Controls

e Work in a well-ventilated area.[8]

» Provide appropriate exhaust ventilation at places where dust or aerosols may form.[7]

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or other approved eye
protection.[5]

o Skin Protection: Wear chemically resistant gloves.[5][8]
o Body Protection: Wear protective clothing.[5][8]

o Respiratory Protection: For nuisance exposures, use a P95 (US) or P1 (EU) particle
respirator. For higher-level protection, use approved respirator cartridges such as type
OV/AG/P99 (US) or ABEK-P2 (EU).[7]

General Hygiene

» Avoid contact with skin, eyes, and clothing.[7]
e Wash hands thoroughly after handling.

e Avoid breathing vapors, mist, or gas.[5]
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General Handling Workflow for Thiazole-5-carboxyaldehyde
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Caption: General laboratory workflow for handling Thiazole-5-carboxyaldehyde.
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Storage and Stability

Proper storage is crucial to maintain the purity and stability of Thiazole-5-carboxyaldehyde.

o Storage Temperature: Store in a cool place, with some suppliers recommending 0-8°C.[2][7]
Other sources suggest room temperature.[3][9] It is best to follow the recommendation on
the supplier-specific label.

o Conditions: Keep the container tightly closed in a dry and well-ventilated place.[7][8] Store in
a dark place as it may be light-sensitive.[3][9]

« Stability: The compound is stable under recommended storage conditions.[5][7]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

First Aid and Emergency Procedures
In case of exposure, follow these first aid measures and seek medical advice.
o General Advice: Consult a physician and show them the Safety Data Sheet (SDS).[5]

 If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a physician immediately.

e In Case of Skin Contact: Wash off with soap and plenty of water. If skin irritation or a rash
occurs, get medical advice.

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact
lenses, if present and easy to do. Continue rinsing.[5] If eye irritation persists, get medical
attention.

« If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and consult a physician.
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First Aid Decision Flowchart for Exposure
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Caption: Decision flowchart for first aid response to exposure.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5]

o Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products can form, including carbon oxides, nitrogen oxides (NOXx), and sulphur oxides.[7]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment.[5] Evacuate personnel to safe
areas and ensure adequate ventilation.[5] Avoid breathing vapors, mist, or gas.[5]

e Environmental Precautions: Prevent product from entering drains.[5][7]

o Containment and Cleanup: Pick up and arrange disposal without creating dust.[5] Sweep up
and shovel the material into suitable, closed containers for disposal.[5]

Disposal Considerations

Dispose of Thiazole-5-carboxyaldehyde and its contaminated packaging in accordance with
local, state, and federal regulations.

e Product: Offer surplus and non-recyclable solutions to a licensed disposal company.[5]
Consider burning in a chemical incinerator equipped with an afterburner and scrubber.[5]

» Contaminated Packaging: Dispose of as unused product.[5]

Experimental Protocols

Detailed experimental protocols using Thiazole-5-carboxyaldehyde are highly specific to the
desired synthetic target. However, the literature describes general procedures for the synthesis
of various thiazole derivatives. For example, the Hantzsch thiazole synthesis is a common
method, and Claisen-Schmidt condensation reactions are used to create thiazole-based
chalcones.[10][11]

When using Thiazole-5-carboxyaldehyde as a reactant, a generalized experimental workflow
would involve:
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e Reaction Setup: Under an inert atmosphere (if required by the specific reaction), dissolve or
suspend Thiazole-5-carboxyaldehyde in an appropriate dry solvent in a reaction vessel.

» Reagent Addition: Add other reactants, catalysts, or reagents to the mixture, often controlling
the temperature with an ice or oil bath.

» Reaction Monitoring: Monitor the progress of the reaction using techniques like Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

o Work-up: Once the reaction is complete, quench the reaction mixture (e.g., with water or a
saturated salt solution) and extract the product into an organic solvent.

« Purification: Purify the crude product using methods such as column chromatography on
silica gel, recrystallization, or distillation to obtain the pure target compound.[12]

o Characterization: Confirm the structure and purity of the final product using analytical
techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Mass Spectrometry.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety, handling, and storage of Thiazole-5-
carboxyaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092649#safety-handling-and-storage-of-thiazole-5-
carboxyaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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